Cas no 325987-32-4 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide
• CAS No: 325987-32-4
• MF: C₂₁H₁₃ClN₂O₂S₂
• MW: 424.923121213913
• CID: 5889298
• PubChem ID: 2325471
• Update Time: 2025-11-01

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenylthiazol-2-yl)-5-chlorothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-5-chloro-
• Z56795747
• F0174-0342
• AKOS001023271
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide
• 325987-32-4
• Oprea1_865038

• Inchi： 1S/C21H13ClN2O2S2/c22-16-12-11-15(27-16)20(26)24-21-23-17(13-7-3-1-4-8-13)19(28-21)18(25)14-9-5-2-6-10-14/h1-12H,(H,23,24,26)
• InChI Key： KKEWSSGFKBBYMZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=CC=C3)=C(C(=O)C3=CC=CC=C3)S2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 424.0106977g/mol
• Monoisotopic Mass: 424.0106977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• pka: 5.09±0.70(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide: A Comprehensive Overview

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide (CAS No. 325987-32-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and thiophene moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide is composed of a central thiazole ring fused with a benzoyl group and a phenyl substituent, along with a 5-chlorothiophene moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing subject for detailed investigation.

Recent studies have highlighted the potential of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide has demonstrated potent antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, a study published in the Cancer Research journal reported that N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide selectively inhibits the PI3K/AKT/mTOR pathway in breast cancer cells, leading to significant cell death and tumor regression.

The pharmacokinetic profile of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide has also been extensively studied. Results from animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile and high selectivity towards target cells enhance its potential as a safe and effective drug candidate.

To further explore the therapeutic potential of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life without major adverse effects.

In conclusion, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-y l)-5-chlorothiophene - 2 - carboxamide (CAS No. 325987 - 32 - 4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.